Cas no 889128-29-4 (N-(3-fluorophenyl)methylhydroxylamine)

• Product Name: N-(3-fluorophenyl)methylhydroxylamine
• CAS No: 889128-29-4
• MF: C₇H₈FNO
• MW: 141.142925262451
• CID: 3373340
• PubChem ID: 82685737
• Update Time: 2025-05-20

N-(3-fluorophenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• BENZENEMETHANAMINE, 3-FLUORO-N-HYDROXY-
• N-(3-fluorophenyl)methylhydroxylamine
• 889128-29-4
• EN300-1854761
• AKOS021003339
• N-[(3-fluorophenyl)methyl]hydroxylamine
• SCHEMBL6276501

• Inchi： 1S/C7H8FNO/c8-7-3-1-2-6(4-7)5-9-10/h1-4,9-10H,5H2
• InChI Key： PEUGGLAXESHDDB-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CNO

Computed Properties

• Exact Mass: 141.058992041Da
• Monoisotopic Mass: 141.058992041Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.3Ų

Additional information on N-(3-fluorophenyl)methylhydroxylamine

Professional Introduction to N-(3-fluorophenyl)methylhydroxylamine (CAS No. 889128-29-4)

N-(3-fluorophenyl)methylhydroxylamine, identified by its Chemical Abstracts Service (CAS) number 889128-29-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural and electronic properties, serves as a valuable intermediate in the development of novel therapeutic agents. The presence of a fluorine substituent at the para position of the phenyl ring introduces distinct physicochemical characteristics, making it a compound of interest for medicinal chemists exploring structure-activity relationships (SAR).

The chemical structure of N-(3-fluorophenyl)methylhydroxylamine consists of a hydroxylamine moiety attached to a benzene ring substituted with a fluorine atom. This configuration imparts both electrophilic and nucleophilic reactivity, enabling its participation in diverse synthetic transformations. The methyl group at the nitrogen atom further influences the compound's reactivity, making it a versatile building block for constructing more complex molecules. Such features have positioned this compound as a key intermediate in the synthesis of pharmacologically active substances.

In recent years, N-(3-fluorophenyl)methylhydroxylamine has been explored in the context of drug discovery efforts aimed at addressing unmet medical needs. The incorporation of fluorine into pharmaceuticals is well-documented for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. For instance, fluorinated aromatic compounds have been extensively studied for their potential applications in oncology, central nervous system (CNS) disorders, and anti-inflammatory therapies. The specific scaffold of N-(3-fluorophenyl)methylhydroxylamine aligns with these trends, offering a promising platform for designing next-generation therapeutics.

The utility of this compound extends beyond its role as a synthetic intermediate. It has been utilized in the preparation of fluorinated analogs of known bioactive molecules, where modifications at the phenyl ring can lead to enhanced biological activity or improved selectivity. Researchers have leveraged the reactivity of the hydroxylamine group to introduce further functionalization, such as coupling with carboxylic acids or aldehydes via reductive amination or diazotization reactions. These transformations have enabled the construction of complex molecular architectures essential for drug development.

Recent advancements in synthetic methodologies have further enhanced the accessibility and utility of N-(3-fluorophenyl)methylhydroxylamine. Catalytic approaches, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity in its synthesis. Such innovations not only streamline production but also expand the scope of applications for this compound in medicinal chemistry. Moreover, computational studies have been instrumental in understanding its electronic properties and predicting its behavior in various chemical reactions.

The pharmacological potential of derivatives derived from N-(3-fluorophenyl)methylhydroxylamine has been investigated through both computational modeling and experimental validation. Initial studies suggest that modifications at the nitrogen or phenyl ring can influence receptor binding affinity and metabolic stability. For example, derivatization with heterocyclic structures or additional fluorine atoms has shown promise in enhancing bioavailability and reducing off-target effects. These findings underscore the importance of this compound as a scaffold for developing novel therapeutic agents with optimized pharmacokinetic profiles.

The synthesis and application of N-(3-fluorophenyl)methylhydroxylamine also highlight the growing importance of green chemistry principles in pharmaceutical manufacturing. Efforts to develop sustainable synthetic routes that minimize waste and hazardous byproducts are increasingly critical in modern drug development. Innovations such as flow chemistry and biocatalysis have been integrated into processes involving this compound, demonstrating how cutting-edge technologies can enhance both efficiency and environmental responsibility.

In conclusion, N-(3-fluorophenyl)methylhydroxylamine strong>(CAS No.< strong>889128-29-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad utility as an intermediate. Its role in synthesizing fluorinated bioactive molecules underscores its importance in addressing contemporary challenges in drug discovery. As research continues to uncover new applications and synthetic methodologies, this compound is poised to remain at the forefront of medicinal chemistry innovation.